N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide

• IUPAC Name: N-tert-butyl-2-(2-methyl-5-nitroimidazol-1-yl)acetamide
• InChI: InChI=1S/C10H16N4O3/c1-7-11-5-9(14(16)17)13(7)6-8(15)12-10(2,3)4/h5H,6H2,1-4H3,(H,12,15)
• InChI Key: ZUOQBWDJCAOCDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N1CC(=O)NC(C)(C)C)[N+](=O)[O-]
• Molecular Formula: C10H16N4O3
• Molecular Weight: 240.26 g/mol

Description

N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide, also known as TBNIA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TBNIA is a derivative of imidazole, a heterocyclic organic compound that is widely used in the synthesis of drugs, pesticides, and other chemicals. TBNIA has been shown to have promising properties as an inhibitor of certain enzymes and as a potential therapeutic agent in the treatment of various diseases.

Mechanism of Action

The mechanism of action of N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of cellular signaling pathways. N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in the body. This inhibition can lead to a decrease in the growth and proliferation of cancer cells, as these cells require a specific pH environment to survive and grow. N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has also been shown to modulate the activity of certain signaling pathways, such as the MAPK/ERK pathway, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been shown to have a number of biochemical and physiological effects in laboratory experiments. Inhibition of carbonic anhydrase by N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide can lead to a decrease in the production of bicarbonate ions, which are important for the regulation of pH in the body. N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has also been shown to inhibit the growth and proliferation of cancer cells, as well as to induce apoptosis, or programmed cell death, in these cells. Additionally, N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been shown to modulate the activity of certain signaling pathways, which can affect cell growth and differentiation.

Advantages and Limitations for Lab Experiments

N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has several advantages and limitations for laboratory experiments. One advantage is that it is a relatively small molecule, which makes it easier to synthesize and manipulate in the laboratory. N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide is also stable under a variety of conditions, which makes it suitable for use in a wide range of experiments. However, N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide can be difficult to dissolve in aqueous solutions, which can limit its use in certain types of experiments. Additionally, N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has not been extensively studied in vivo, which limits its potential applications in animal models and human clinical trials.

Future Directions

There are several future directions for research on N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide. One area of interest is the development of N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide as a therapeutic agent for the treatment of cancer. Further studies are needed to determine the optimal dosage and administration of N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide, as well as its potential side effects and toxicity. Another area of research is the development of N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide as a diagnostic tool for the detection of certain diseases, such as cancer. Finally, more research is needed to fully understand the mechanism of action of N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide and its potential applications in other areas of medicine and biology.

Scientific Research Applications

N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been the subject of numerous scientific studies due to its potential applications in various fields. One area of research is the development of N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide as an inhibitor of certain enzymes, such as carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has also been studied as a potential therapeutic agent in the treatment of cancer, as it has been shown to inhibit the growth of certain cancer cells. Additionally, N-(tert-butyl)-2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetamide has been investigated for its potential use as a diagnostic tool in the detection of certain diseases.